Cas no 99848-81-4 (1-(3-Amino-4-bromophenyl)propan-1-one)

• Product Name: 1-(3-Amino-4-bromophenyl)propan-1-one
• CAS No: 99848-81-4
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 4971321
• Update Time: 2025-04-23

1-(3-Amino-4-bromophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-4-bromophenyl)propan-1-one

• Inchi： 1S/C9H10BrNO/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3
• InChI Key： ULPHWCLBZCKWLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 1-(3-Amino-4-bromophenyl)propan-1-one

Comprehensive Guide to 1-(3-Amino-4-bromophenyl)propan-1-one (CAS No. 99848-81-4): Properties, Applications, and Market Insights

1-(3-Amino-4-bromophenyl)propan-1-one (CAS No. 99848-81-4) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This brominated aromatic ketone features a unique molecular structure, combining an amino group and a bromine substituent on a phenyl ring attached to a propanone moiety. Its chemical formula is C9H10BrNO, with a molecular weight of 228.09 g/mol. The compound typically appears as a light yellow to beige crystalline powder, exhibiting moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO).

The synthesis of 1-(3-Amino-4-bromophenyl)propan-1-one involves multi-step organic reactions, often starting from commercially available 4-bromoaniline derivatives. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing demand for sustainable chemical processes in the industry. Researchers particularly value this compound for its role as a versatile building block in medicinal chemistry, where its structural features enable diverse molecular modifications.

In pharmaceutical applications, 1-(3-Amino-4-bromophenyl)propan-1-one serves as a crucial intermediate for developing targeted therapies. Recent studies highlight its potential in creating novel kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment. The compound's bromine atom offers excellent opportunities for further functionalization through cross-coupling reactions, making it valuable for structure-activity relationship (SAR) studies. Pharmaceutical companies are increasingly interested in such custom synthesis intermediates as they accelerate drug discovery pipelines.

The material science field has also explored applications of 1-(3-Amino-4-bromophenyl)propan-1-one in developing advanced polymers and functional materials. Its aromatic amine group can participate in polymerization reactions, while the ketone functionality allows for subsequent chemical modifications. These properties make it potentially useful for creating high-performance coatings or electronic materials, aligning with current industry trends toward smart materials and nanotechnology.

Analytical characterization of 1-(3-Amino-4-bromophenyl)propan-1-one typically involves techniques like HPLC, GC-MS, and NMR spectroscopy. The compound shows characteristic signals in 1H NMR (δ 7.5-8.0 ppm for aromatic protons) and distinctive mass fragmentation patterns. These analytical profiles are crucial for quality control in chemical manufacturing and help researchers verify compound purity for sensitive applications.

Market dynamics for 1-(3-Amino-4-bromophenyl)propan-1-one reflect the growing demand for specialty chemicals in life sciences. While global production remains limited to specialized manufacturers, increasing research into targeted drug delivery systems and personalized medicine has boosted interest in such niche intermediates. Current pricing trends show moderate stability, though supply chain factors can cause fluctuations, especially for high-purity grades required for pharmaceutical applications.

Handling and storage recommendations for 1-(3-Amino-4-bromophenyl)propan-1-one emphasize standard laboratory precautions. The compound should be stored in airtight containers under inert atmosphere at 2-8°C to prevent degradation. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling, in line with general laboratory safety protocols for organic compounds.

Recent scientific literature highlights innovative applications of 1-(3-Amino-4-bromophenyl)propan-1-one derivatives in bioimaging probes and diagnostic agents. The compound's ability to serve as a scaffold for fluorophore attachment has attracted attention in developing next-generation contrast agents, particularly for molecular imaging techniques. This aligns with current healthcare trends toward precision diagnostics and theranostic approaches combining therapy and diagnosis.

Environmental considerations for 1-(3-Amino-4-bromophenyl)propan-1-one focus on responsible disposal methods. While comprehensive ecotoxicity data remains limited for this specific compound, the brominated aromatic structure suggests potential persistence in the environment. Modern waste management practices recommend chemical inactivation or professional disposal services, reflecting the chemical industry's increasing emphasis on environmental stewardship and green chemistry principles.

Future research directions for 1-(3-Amino-4-bromophenyl)propan-1-one may explore its potential in catalysis and asymmetric synthesis. The compound's structural features could enable novel ligand designs for transition metal catalysts, addressing current challenges in stereoselective synthesis. Additionally, its application in developing metal-organic frameworks (MOFs) represents an emerging area of interest, particularly for gas storage and separation technologies.

For researchers sourcing 1-(3-Amino-4-bromophenyl)propan-1-one, verification of supplier credentials and certificates of analysis is essential. The compound's specialized nature means quality can vary significantly between providers. Current best practices recommend working with suppliers who provide comprehensive analytical data and batch-specific documentation, especially for sensitive applications in drug development or material science.